Cas no 1352318-68-3 (3-(4-aminophenyl)-1H-pyridin-2-one)

• Product Name: 3-(4-aminophenyl)-1H-pyridin-2-one
• CAS No: 1352318-68-3
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD20491464
• CID: 2771299
• PubChem ID: 56777500
• Update Time: 2025-05-21

3-(4-aminophenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminophenyl)-1H-pyridin-2-one
• SCHEMBL17593363
• DTXSID50718587
• CS-0212211
• 3-(4-Aminophenyl)pyridin-2(1H)-one
• MFCD20491464
• BS-25321
• SB53517
• SCHEMBL13736614
• 1352318-68-3

• MDL： MFCD20491464
• Inchi： 1S/C11H10N2O/c12-9-5-3-8(4-6-9)10-2-1-7-13-11(10)14/h1-7H,12H2,(H,13,14)
• InChI Key： KSCAQADHMMVACL-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 59.14000
• LogP: 2.61760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-aminophenyl)-1H-pyridin-2-one

Recent Advances in the Study of 3-(4-aminophenyl)-1H-pyridin-2-one (CAS: 1352318-68-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-aminophenyl)-1H-pyridin-2-one (CAS: 1352318-68-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridinone core and aminophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity. The growing body of literature underscores its relevance as a scaffold for drug development.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and 3-(4-aminophenyl)-1H-pyridin-2-one has demonstrated selective inhibition against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting JAK2 kinases, which are implicated in myeloproliferative disorders. The study employed molecular docking and in vitro assays to elucidate the binding interactions and inhibitory mechanisms, providing a foundation for further structural modifications.

In addition to its kinase inhibitory properties, recent research has explored the anti-inflammatory potential of 3-(4-aminophenyl)-1H-pyridin-2-one. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage models. This effect was attributed to its ability to modulate NF-κB signaling pathways, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings were corroborated by in vivo experiments, where the compound exhibited dose-dependent anti-inflammatory effects without significant toxicity.

The synthetic pathways for 3-(4-aminophenyl)-1H-pyridin-2-one have also been refined in recent years. A 2022 publication in Organic Letters detailed a novel, high-yield synthesis route that utilizes palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also allows for the introduction of diverse functional groups, enabling the creation of analogs with enhanced pharmacological profiles. Such advancements are critical for accelerating the transition from bench to bedside.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-aminophenyl)-1H-pyridin-2-one. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 3-(4-aminophenyl)-1H-pyridin-2-one (CAS: 1352318-68-3) represents a versatile and promising scaffold in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, coupled with recent synthetic advancements, positions it as a compelling candidate for future therapeutic development. Continued research and interdisciplinary collaboration will be pivotal in translating these findings into clinically viable treatments.